Cas no 188022-30-2 (5-(4-phenoxyphenyl)-1H-tetrazole)
188022-30-2 structure
Product Name:5-(4-phenoxyphenyl)-1H-tetrazole
CAS No:188022-30-2
MF:C13H10N4O
MW:238.244701862335
CID:2130527
PubChem ID:22570642
Update Time:2025-04-21
5-(4-phenoxyphenyl)-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-phenoxyphenyl)-1H-tetrazole
- PHJUYGQJUJFXKM-UHFFFAOYSA-N
- SCHEMBL6502581
- 188022-30-2
- DB-349642
-
- Inchi: 1S/C13H10N4O/c1-2-4-11(5-3-1)18-12-8-6-10(7-9-12)13-14-16-17-15-13/h1-9H,(H,14,15,16,17)
- InChI Key: PHJUYGQJUJFXKM-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(C2N=NNN=2)=CC=1
Computed Properties
- Exact Mass: 238.08546096Da
- Monoisotopic Mass: 238.08546096Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.7Ų
5-(4-phenoxyphenyl)-1H-tetrazole Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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